Cas no 88346-61-6 (Pyrazine, 2,5-dibutyl-3,6-dichloro-)

Pyrazine, 2,5-dibutyl-3,6-dichloro- structure
88346-61-6 structure
Product Name:Pyrazine, 2,5-dibutyl-3,6-dichloro-
CAS No:88346-61-6
MF:C12H18Cl2N2
MW:261.190721035004
CID:636205
PubChem ID:13143722
Update Time:2025-04-19

Pyrazine, 2,5-dibutyl-3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2,5-dibutyl-3,6-dichloro-
    • 2,5-dibutyl-3,6-dichloropyrazine
    • DTXSID00521523
    • 88346-61-6
    • Inchi: 1S/C12H18Cl2N2/c1-3-5-7-9-11(13)16-10(8-6-4-2)12(14)15-9/h3-8H2,1-2H3
    • InChI Key: SXCQJJMBCPTSMU-UHFFFAOYSA-N
    • SMILES: ClC1C(CCCC)=NC(=C(CCCC)N=1)Cl

Computed Properties

  • Exact Mass: 260.0847040g/mol
  • Monoisotopic Mass: 260.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.8Ų
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